Cas no 41511-85-7 (1-Methylpiperidin-3-one hydrochloride)

• Product Name: 1-Methylpiperidin-3-one hydrochloride
• CAS No: 41511-85-7
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 1029562
• PubChem ID: 12629791
• Update Time: 2025-10-28

1-Methylpiperidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidin-3-one hydrochloride
• N-methyl-3-piperidone hydrochloride
• S10664
• SB41418
• SCHEMBL691436
• BS-28244
• DTXSID00504937
• A873047
• Z3034966673
• DB-259770
• EN300-1600330
• MFCD18432588
• 1-Methylpiperidin-3-onehydrochloride
• 1-methylpiperidin-3-one;hydrochloride
• 1-METHYLPIPERIDIN-3-ONE HCL
• 1-Methylpiperidin-3-one--hydrogen chloride (1/1)
• 41511-85-7
• AKOS016845887
• 1-METHYL-PIPERIDIN-3-ONE HYDROCHLORIDE

• MDL： MFCD18432588
• Inchi： 1S/C6H11NO.ClH/c1-7-4-2-3-6(8)5-7;/h2-5H2,1H3;1H
• InChI Key： BLRLPMIRFPMIFG-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN(C)CCC1

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Methylpiperidin-3-one hydrochloride

Recent Advances in the Study of 1-Methylpiperidin-3-one hydrochloride (CAS: 41511-85-7): A Comprehensive Research Brief

1-Methylpiperidin-3-one hydrochloride (CAS: 41511-85-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological properties, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-Methylpiperidin-3-one hydrochloride as a key building block in the synthesis of novel sigma-1 receptor ligands. The research demonstrated that derivatives of this compound exhibited high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study utilized molecular docking simulations and in vitro binding assays to validate the interactions, suggesting potential applications in neurodegenerative diseases such as Alzheimer's.

In the realm of synthetic methodology, a recent breakthrough was reported in Organic Letters (2024), where researchers developed a highly efficient, one-pot synthesis of 1-Methylpiperidin-3-one hydrochloride from commercially available starting materials. This new protocol offers significant advantages over traditional methods, including higher yields (up to 85%) and reduced environmental impact through minimized solvent use. The improved accessibility of this compound is expected to accelerate research in related areas.

Pharmacokinetic studies have also advanced our understanding of this molecule. A 2024 preclinical investigation published in European Journal of Pharmaceutical Sciences examined the blood-brain barrier penetration of 1-Methylpiperidin-3-one hydrochloride derivatives. The results indicated favorable brain uptake profiles, with brain-to-plasma ratios exceeding 3:1 for several analogs. These findings support the compound's potential as a scaffold for central nervous system-targeted therapeutics.

Emerging applications in cancer research have also been reported. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) identified 1-Methylpiperidin-3-one hydrochloride derivatives as potent inhibitors of histone deacetylases (HDACs), particularly HDAC6. These compounds showed promising antiproliferative activity against multiple cancer cell lines, with IC50 values in the low micromolar range. The research suggests that structural modifications of this core scaffold could lead to novel epigenetic therapies.

From a safety perspective, updated toxicological data published in Regulatory Toxicology and Pharmacology (2024) provide comprehensive profiles of 1-Methylpiperidin-3-one hydrochloride and its common derivatives. The studies confirm good tolerability in animal models at therapeutic doses, with no significant organ toxicity observed. These findings support further development of this chemical class for pharmaceutical applications.

In conclusion, recent research on 1-Methylpiperidin-3-one hydrochloride (CAS: 41511-85-7) demonstrates its growing importance in medicinal chemistry. The compound serves as a valuable scaffold for diverse therapeutic applications, with particular promise in neurological disorders and oncology. Continued exploration of its derivatives and optimization of synthetic routes are expected to yield clinically relevant candidates in the coming years.